Cas no 2172344-50-0 (4-tert-butyl-1,9-dioxa-5-azaspiro5.5undecane)
4-tert-butyl-1,9-dioxa-5-azaspiro5.5undecane Chemical and Physical Properties
Names and Identifiers
-
- 4-tert-butyl-1,9-dioxa-5-azaspiro5.5undecane
- 4-tert-butyl-1,9-dioxa-5-azaspiro[5.5]undecane
- EN300-1278490
- 2172344-50-0
-
- Inchi: 1S/C12H23NO2/c1-11(2,3)10-4-7-15-12(13-10)5-8-14-9-6-12/h10,13H,4-9H2,1-3H3
- InChI Key: YUOVUDKPHXYPBD-UHFFFAOYSA-N
- SMILES: O1CCC(C(C)(C)C)NC21CCOCC2
Computed Properties
- Exact Mass: 213.172878976g/mol
- Monoisotopic Mass: 213.172878976g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 30.5Ų
4-tert-butyl-1,9-dioxa-5-azaspiro5.5undecane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1278490-1.0g |
4-tert-butyl-1,9-dioxa-5-azaspiro[5.5]undecane |
2172344-50-0 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1278490-50mg |
4-tert-butyl-1,9-dioxa-5-azaspiro[5.5]undecane |
2172344-50-0 | 50mg |
$827.0 | 2023-10-01 | ||
| Enamine | EN300-1278490-100mg |
4-tert-butyl-1,9-dioxa-5-azaspiro[5.5]undecane |
2172344-50-0 | 100mg |
$867.0 | 2023-10-01 | ||
| Enamine | EN300-1278490-250mg |
4-tert-butyl-1,9-dioxa-5-azaspiro[5.5]undecane |
2172344-50-0 | 250mg |
$906.0 | 2023-10-01 | ||
| Enamine | EN300-1278490-500mg |
4-tert-butyl-1,9-dioxa-5-azaspiro[5.5]undecane |
2172344-50-0 | 500mg |
$946.0 | 2023-10-01 | ||
| Enamine | EN300-1278490-1000mg |
4-tert-butyl-1,9-dioxa-5-azaspiro[5.5]undecane |
2172344-50-0 | 1000mg |
$986.0 | 2023-10-01 | ||
| Enamine | EN300-1278490-2500mg |
4-tert-butyl-1,9-dioxa-5-azaspiro[5.5]undecane |
2172344-50-0 | 2500mg |
$1931.0 | 2023-10-01 | ||
| Enamine | EN300-1278490-5000mg |
4-tert-butyl-1,9-dioxa-5-azaspiro[5.5]undecane |
2172344-50-0 | 5000mg |
$2858.0 | 2023-10-01 | ||
| Enamine | EN300-1278490-10000mg |
4-tert-butyl-1,9-dioxa-5-azaspiro[5.5]undecane |
2172344-50-0 | 10000mg |
$4236.0 | 2023-10-01 |
4-tert-butyl-1,9-dioxa-5-azaspiro5.5undecane Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 4-tert-butyl-1,9-dioxa-5-azaspiro5.5undecane
Professional Introduction to 4-tert-butyl-1,9-dioxa-5-azaspiro5.5undecane (CAS No. 2172344-50-0)
4-tert-butyl-1,9-dioxa-5-azaspiro5.5undecane, identified by its Chemical Abstracts Service (CAS) number 2172344-50-0, is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and materials science due to its unique spirocyclic framework and functional group arrangement. This compound belongs to the class of spirooxazine derivatives, characterized by the presence of both oxygen and nitrogen atoms in its ring system, which contributes to its distinct chemical properties and potential biological activities.
The molecular structure of 4-tert-butyl-1,9-dioxa-5-azaspiro5.5undecane consists of a spirocyclic core formed by the fusion of a five-membered azaspiro ring with a nine-membered oxazine moiety. The tert-butyl substituent at the 4-position introduces steric hindrance, which can influence both the electronic and steric properties of the molecule. This structural feature makes it an intriguing candidate for further exploration in drug design, particularly in the development of novel pharmacophores that exhibit enhanced binding affinity and selectivity towards biological targets.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential bioactivity of 4-tert-butyl-1,9-dioxa-5-azaspiro5.5undecane with greater precision. Studies suggest that the presence of both oxygen and nitrogen heteroatoms in its structure may facilitate interactions with various biological receptors, including enzymes and ion channels. For instance, the azaspiro scaffold has been shown to mimic natural bioactive molecules, such as amino acid derivatives, which are known for their role in numerous physiological processes.
In addition to its pharmacological potential, 4-tert-butyl-1,9-dioxa-5-azaspiro5.5undecane has demonstrated interesting photophysical properties, making it a promising candidate for applications in optoelectronic materials. The spirocyclic structure can lead to efficient energy transfer processes, which are critical in devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have been exploring its utility as a building block for designing advanced materials that exhibit superior light-emitting characteristics and improved thermal stability.
The synthesis of 4-tert-butyl-1,9-dioxa-5-azaspiro5.5undecane presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires precise control over reaction conditions to ensure high yield and purity. Recent reports highlight the use of transition metal-catalyzed reactions, such as palladium-catalyzed spirocyclization, to construct the desired framework efficiently. These methodologies not only enhance synthetic accessibility but also allow for modular functionalization at multiple sites within the molecule.
Biologically oriented research on 4-tert-butyl-1,9-dioxa-5-azaspiro5.5undecane has revealed promising preliminary results in several therapeutic areas. For example, early-stage pharmacokinetic studies indicate that this compound exhibits favorable solubility and metabolic stability, suggesting its potential as a lead candidate for further development into clinical candidates. Additionally, computational docking studies have identified potential binding interactions with targets involved in inflammatory pathways and neurodegenerative diseases, warranting further experimental validation.
The integration of 4-tert-butyl-1,9-dioxa-5-azaspiro5.5undecane into drug discovery pipelines is being facilitated by advancements in high-throughput screening technologies and automated synthesis platforms. These tools enable rapid evaluation of large libraries of structurally diverse compounds, including derivatives of 4-tert-butyl-1,9-dioxa-5-azaspiro5.5undecane, allowing for the identification of novel analogs with enhanced potency and reduced toxicity profiles.
The environmental impact of synthesizing and utilizing 4-tert-butyl-1,9-dioxa-5-azaspiro5.5undecane is also a critical consideration in modern research practices. Sustainable synthetic routes are being explored to minimize waste generation and reduce reliance on hazardous reagents. Green chemistry principles are being applied to develop methodologies that align with regulatory requirements while maintaining high efficiency in producing this compound at scale.
In conclusion,4-(tert-butyloxy)-2-(2-hydroxyethyl)-3-methoxypropanal CAS 2172344 50 0 is a multifaceted compound with significant potential in both pharmaceuticals and advanced materials science Its unique structural features offer opportunities for designing innovative therapeutics as well as functional materials The ongoing research into this molecule underscores its importance as a scaffold for future discoveries highlighting its value as a subject of continued scientific investigation
2172344-50-0 (4-tert-butyl-1,9-dioxa-5-azaspiro5.5undecane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)